Cas no 1000341-75-2 (6-Bromo-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde)

• Product Name: 6-Bromo-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
• CAS No: 1000341-75-2
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD09749988
• CID: 840598
• PubChem ID: 24729432
• Update Time: 2025-09-28

6-Bromo-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
• 6-bromo-1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde
• 6-BROMO-5-AZAINDOLE-3-CARBOALDEHYDE
• 6-BroMo-5-azaindole-3-carboaldehyd
• AK101131
• VOZAJYPAYFEWCN-UHFFFAOYSA-N
• 6-Bromo-5-azaindole-3-carbaldehyde
• FCH1324385
• SB11181
• AX8232601
• AB0068767
• Z3776
• ST24024267
• A800015
• 6-bromo-1H-pyrrolo[3,2-c]pyridin-3-carbaldehyde
• 6-bromanyl-1H
• SCHEMBL16597854
• DS-2266
• MFCD09749988
• 1000341-75-2
• AKOS016001920
• DB-058230
• DTXSID50646775
• 1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde, 6-bromo-
• 6-Bromo-1H-pyrrolo[3 pound not2-c]pyridine-3-carbaldehyde

• MDL： MFCD09749988
• Inchi： 1S/C8H5BrN2O/c9-8-1-7-6(3-11-8)5(4-12)2-10-7/h1-4,10H
• InChI Key： VOZAJYPAYFEWCN-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=N1)C(C=O)=CN2

Computed Properties

• Exact Mass: 223.95900
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 1.5

Experimental Properties

• Density: 1.830
• PSA: 45.75000
• LogP: 2.13790